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Compound of Interest

Compound Name: 4-Bromo-1-indanone

Cat. No.: B057769 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for the operational use and disposal of 4-Bromo-1-indanone, a

common intermediate in organic synthesis. Adherence to these procedures is critical to ensure

personal safety and environmental compliance.

Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-1-indanone is classified as a hazardous substance that can cause skin and serious

eye irritation.[1][2] Therefore, a stringent personal protective equipment (PPE) protocol is

mandatory.
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield must be

worn over goggles to protect

against potential splashes,

especially when handling

larger quantities or solutions.

[1][2]

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves for any signs of

degradation or perforation

before use. Change gloves

immediately if they become

contaminated. For prolonged

contact, consider double-

gloving.

Body
Chemical-resistant Laboratory

Coat

A fully buttoned, long-sleeved

lab coat is required to protect

skin and clothing from potential

contamination.

Respiratory NIOSH-approved Respirator

A respirator may be necessary

if handling large quantities of

the powder outside of a

certified chemical fume hood

or if dust generation is

unavoidable.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Ventilation: All handling of solid 4-Bromo-1-indanone should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[1][2]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[2]

Spill Kit: Have a chemical spill kit readily available that is appropriate for solid organic

compounds.

2. Weighing and Transfer:

Avoid Dust Formation: Handle 4-Bromo-1-indanone carefully to avoid the generation of

dust.[2]

Weighing Procedure:

Tare a sealed container (e.g., a vial with a lid) on a balance located within the fume hood

or in close proximity.

Inside the fume hood, carefully transfer the desired amount of 4-Bromo-1-indanone into

the tared container.

Securely close the container before removing it from the fume hood for re-weighing.

Dissolving: When preparing solutions, slowly add the solid 4-Bromo-1-indanone to the

solvent to prevent splashing.

3. Reaction Setup and Monitoring:

Glassware: Use clean, dry glassware and ensure all connections are secure.

Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Labeling: Clearly label all vessels containing 4-Bromo-1-indanone with its name and any

associated hazards.

4. Post-Handling Decontamination:
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Work Surfaces: Thoroughly clean and decontaminate all work surfaces after handling is

complete.

Equipment: Decontaminate any non-disposable equipment used during the process.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan: Managing 4-Bromo-1-indanone
Waste
As a halogenated organic compound, 4-Bromo-1-indanone and any materials contaminated

with it must be disposed of as hazardous waste. Improper disposal can lead to environmental

contamination and regulatory non-compliance.

1. Waste Segregation:

Halogenated Organic Waste: All waste containing 4-Bromo-1-indanone, including unused

product, contaminated consumables (e.g., pipette tips, weighing boats, gloves), and

solutions, must be collected in a dedicated and clearly labeled hazardous waste container

designated for "Halogenated Organic Waste."

Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams, as this

can complicate and increase the cost of disposal.

2. Container Management:

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Bromo-1-indanone," and an indication of its hazards (e.g., "Irritant").

Closure: Keep the waste container securely closed at all times, except when adding waste.

3. Spill Management:

Minor Spills:

Ensure proper PPE is worn.
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Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the absorbed material into a designated hazardous waste container.[4]

Decontaminate the spill area.

Major Spills:

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the contaminated area.

4. Final Disposal:

Institutional Procedures: Follow your institution's specific procedures for the pickup and

disposal of hazardous chemical waste. Contact your EHS office to arrange for collection.

Quantitative Data Summary
Parameter Value Reference

CAS Number 15115-60-3 [2]

Molecular Formula C₉H₇BrO

Molecular Weight 211.06 g/mol

Appearance Brown solid [1]

Melting Point 95 - 99 °C [1]

Occupational Exposure Limits No data available [1][2]

Workflow for Safe Handling of 4-Bromo-1-indanone
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Safe Handling Workflow for 4-Bromo-1-indanone

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE

Set Up in Fume Hood

Verify Spill Kit Availability

Weigh Solid Carefully

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Surfaces & Glassware

After Experiment

Segregate Halogenated Waste

During & After Experiment

Doff PPE Correctly

Wash Hands Thoroughly

Store Securely for Pickup

Final Step

Label Waste Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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